4-methyl-6-(pyrrolidin-1-yl)-2-{4-[3-(trifluoromethyl)benzoyl]piperazin-1-yl}pyrimidine

• IUPAC Name: [4-(4-methyl-6-pyrrolidin-1-ylpyrimidin-2-yl)piperazin-1-yl]-[3-(trifluoromethyl)phenyl]methanone
• InChI: InChI=1S/C21H24F3N5O/c1-15-13-18(27-7-2-3-8-27)26-20(25-15)29-11-9-28(10-12-29)19(30)16-5-4-6-17(14-16)21(22,23)24/h4-6,13-14H,2-3,7-12H2,1H3
• InChI Key: HMUQLVCBSPVLCJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCN(CC2)C(=O)C3=CC(=CC=C3)C(F)(F)F)N4CCCC4
• Molecular Formula: C21H24F3N5O
• Molecular Weight: 419.4 g/mol

Description

The compound “4-methyl-6-(pyrrolidin-1-yl)-2-{4-[3-(trifluoromethyl)benzoyl]piperazin-1-yl}pyrimidine” is a complex organic molecule. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and is a key component of many biological compounds. The molecule also contains a trifluoromethyl group, which is often used in medicinal chemistry to improve the metabolic stability and lipophilicity of drug candidates.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrimidine ring, the piperazine ring, and the pyrrolidine ring would all contribute to the three-dimensionality of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the electron-withdrawing trifluoromethyl group and the electron-donating methyl group. The presence of multiple nitrogen atoms could also make it a potential ligand for metal ions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of functional groups. For example, the trifluoromethyl group could increase its lipophilicity, potentially affecting its solubility and distribution in the body.

Scientific Research Applications

Anticancer Research

• Imatinib , a widely used leukemia therapeutic agent, specifically inhibits tyrosine kinases. .

Organic Synthesis

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Future Directions

The study of such complex organic molecules has the potential to lead to the development of new drugs and therapies. Future research could involve testing this compound for biological activity, optimizing its structure for improved efficacy, and investigating its mechanism of action.